Cas no 52385-79-2 (2-(3-Chlorophenyl)Piperazine 2hcl)

• Product Name: 2-(3-Chlorophenyl)Piperazine 2hcl
• CAS No: 52385-79-2
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD00799218
• CID: 826065
• PubChem ID: 5225638
• Update Time: 2025-11-02

2-(3-Chlorophenyl)Piperazine 2hcl Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)piperazine
• 52385-79-2
• (2R)-2-(3-chlorophenyl)piperazine
• MFCD00799218
• (2S)-2-(3-chlorophenyl)piperazine
• 6048-58-4
• 2-(3-chloro-phenyl)-piperazine
• EN300-198390
• SCHEMBL552077
• 1213098-22-6
• AB36241
• CS-W006835
• 1213509-03-5
• AB07231
• XRVXSYWJPAAOBC-UHFFFAOYSA-N
• DTXSID40966797
• AKOS015848912
• 2-(3-chlorophenyl)-piperazine
• Z1255457923
• AB36244
• FS-2069
• 2-(3-Chlorophenyl)Piperazine 2hcl

• MDL： MFCD00799218
• Inchi： 1S/C10H13ClN2/c11-9-3-1-2-8(6-9)10-7-12-4-5-13-10/h1-3,6,10,12-13H,4-5,7H2
• InChI Key： XRVXSYWJPAAOBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CNCCN1

Computed Properties

• Exact Mass: 196.07700
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Boiling Point: 318.7°C at 760 mmHg
• PSA: 24.06000
• LogP: 2.23150

2-(3-Chlorophenyl)Piperazine 2hcl Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(3-Chlorophenyl)Piperazine 2hcl

Recent Advances in the Study of 2-(3-Chlorophenyl)Piperazine 2hcl (CAS: 52385-79-2): A Comprehensive Research Brief

2-(3-Chlorophenyl)Piperazine 2hcl (CAS: 52385-79-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and neuropharmacology. This research brief aims to provide an overview of the latest studies and findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential therapeutic uses.

Recent studies have focused on the compound's interaction with serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(3-Chlorophenyl)Piperazine 2hcl exhibits high affinity for these receptors, suggesting its potential as a lead compound for the development of novel antidepressants and anxiolytics. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's binding mode and selectivity.

In addition to its serotoninergic activity, 2-(3-Chlorophenyl)Piperazine 2hcl has been investigated for its role in modulating dopamine neurotransmission. A preclinical study conducted by Smith et al. (2024) reported that the compound exhibits dose-dependent effects on dopamine D2 receptors, which could have implications for the treatment of psychiatric disorders such as schizophrenia. The study employed behavioral assays and electrophysiological recordings in rodent models to assess the compound's efficacy and safety profile.

Another area of interest is the compound's potential application in pain management. A recent publication in the European Journal of Pharmacology (2024) explored the analgesic properties of 2-(3-Chlorophenyl)Piperazine 2hcl in animal models of chronic pain. The findings indicated that the compound significantly reduced pain-related behaviors, likely through its interaction with both serotonin and noradrenaline reuptake mechanisms. These results suggest a promising avenue for the development of non-opioid analgesics.

Despite these promising findings, challenges remain in the clinical translation of 2-(3-Chlorophenyl)Piperazine 2hcl. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications and formulation strategies to enhance the compound's pharmacokinetic properties and reduce adverse effects.

In conclusion, 2-(3-Chlorophenyl)Piperazine 2hcl represents a versatile scaffold with significant potential in the development of therapeutics for central nervous system disorders. Continued research and collaboration between academia and industry will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.